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Compound of Interest

Compound Name: Benzofuran-4-carbaldehyde

Cat. No.: B1281938

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzofuran-4-carbaldehyde is a heterocyclic aromatic aldehyde of interest in medicinal
chemistry and organic synthesis. A thorough understanding of its physicochemical properties,
particularly solubility and stability, is fundamental for its effective application in research and
development. This document provides a comprehensive technical overview of the known
properties of Benzofuran-4-carbaldehyde, alongside standardized protocols for determining
its solubility and stability profiles. While specific quantitative data for this compound is limited in
publicly available literature, this guide synthesizes information from analogous compounds and
established pharmaceutical testing guidelines to provide a robust framework for its
characterization.

Chemical and Physical Properties

Benzofuran-4-carbaldehyde is a solid organic compound with the molecular formula CoHsO2.
Key physical data has been compiled from various chemical suppliers and databases.
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Property Value Source
Molecular Formula CoHeO2 [1]
Molar Mass 146.14 g/mol [1]
CAS Number 95333-13-4 [1]
Boiling Point 251.5°C [2]
Flash Point 110.2 °C [2]
Appearance White to pale yellow solid 3]

(estimated)

Recommended Storage

2°C-8°C

Solubility Profile

The solubility of an active compound is a critical determinant of its behavior in both in vitro and

in vivo systems, affecting everything from reaction kinetics to bioavailability. Based on its

molecular structure, which features a largely nonpolar benzofuran ring system and a polar

aldehyde group, Benzofuran-4-carbaldehyde is expected to exhibit low solubility in aqueous

media and higher solubility in organic solvents.

While quantitative solubility data for Benzofuran-4-carbaldehyde is not readily available,

qualitative data for the related isomer, 2-Benzofurancarboxaldehyde, provides a useful

reference.
Solvent Solubility (Qualitative) Compound
2-
Water Insoluble
Benzofurancarboxaldehyde[4]
2-
Ethanol Slightly Soluble

Benzofurancarboxaldehyde[4]

Experimental Protocol for Solubility Determination
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To obtain quantitative data, a standardized experimental protocol such as the shake-flask
method is recommended.

Objective: To determine the solubility of Benzofuran-4-carbaldehyde in various solvents (e.g.,
water, phosphate-buffered saline (PBS) pH 7.4, ethanol, DMSO) at a controlled temperature.

Materials:

Benzofuran-4-carbaldehyde

o Selected solvents (HPLC grade)

» Scintillation vials or glass flasks with screw caps
» Orbital shaker with temperature control

e Analytical balance

e Centrifuge

e HPLC-UV or GC-MS system for quantification[5]
o Calibrated pH meter

Methodology:

o Add an excess amount of Benzofuran-4-carbaldehyde to a series of vials, each containing
a known volume of a specific solvent.

o Seal the vials tightly to prevent solvent evaporation.

e Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and
agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After agitation, allow the vials to stand undisturbed to let undissolved solid settle.
o Centrifuge the samples to further separate the saturated solution from the excess solid.

o Carefully withdraw an aliquot of the clear supernatant.
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« Dilute the aliquot with a suitable solvent to a concentration within the calibrated range of the

analytical method.

e Quantify the concentration of Benzofuran-4-carbaldehyde in the diluted sample using a
validated HPLC-UV or GC-MS method.[5]

» Calculate the solubility in units such as mg/mL or mM.

Visualization: Solubility Determination Workflow

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1281938?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Protocols_for_the_Quantification_of_7_Hydroxybenzofuran_4_carbaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Start: Excess Compound + Solvent

Agitate at Constant Temp
(e.g., 24-48h)

Centrifuge to Separate
Solid from Supernatant
Extract Aliquot of
Clear Supernatant

G)ilute Sample for Analysis)

Quantify Concentration
(e.g., HPLC-UV)

End: Determine Solubility

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENBHE Check Availability & Pricing

Benzofuran-4-carbaldehyde

(Stock Solution & Solid)

Stress Conditions
Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolytic
(0.1M HCI, 60°C) (0.1M NaOH, 60°C) (3% H202, RT) (Solid/Solution, 70°C) (ICH Q1B)
Y
Analyze via Stability-Indicating
> HPLC Method P

Identify Degradants &
Determine Degradation Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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